Cas no 167298-57-9 (benzyl N-[trans-3-hydroxycyclopentyl]carbamate)

• Product Name: benzyl N-[trans-3-hydroxycyclopentyl]carbamate
• CAS No: 167298-57-9
• MF: C₁₃H₁₇NO₃
• MW: 235.278983831406
• MDL: MFCD23136868
• CID: 4610866
• PubChem ID: 59834849
• Update Time: 2025-10-22

benzyl N-[trans-3-hydroxycyclopentyl]carbamate Chemical and Physical Properties

Names and Identifiers

• trans-Benzyl 3-hydroxycyclopentylcarbamate
• BENZYL N-[(1S,3S)-3-HYDROXYCYCLOPENTYL]CARBAMATE
• Benzyl N-[trans-3-hydroxycyclopentyl]carbamate
• benzyl N-[(1S,3S)-rel-3-hydroxycyclopentyl]carbamate
• W10031
• Carbamic acid, N-[(1S,3S)-3- hydroxycyclopentyl]-, phenylmethyl ester
• BENZYL ((1S,3S)-3-HYDROXYCYCLOPENTYL)CARBAMATE
• BOLLUGKKOBOJGH-RYUDHWBXSA-N
• E89323
• 932706-24-6
• DTXSID301150150
• Carbamic acid, [(1R,3R)-3-hydroxycyclopentyl]-, phenylmethyl ester, rel-
• 167298-57-9
• CS-0037961
• MFCD23136868
• SCHEMBL3547532
• benzyl N-[trans-3-hydroxycyclopentyl]carbamate

• MDL： MFCD23136868
• Inchi： 1S/C13H17NO3/c15-12-7-6-11(8-12)14-13(16)17-9-10-4-2-1-3-5-10/h1-5,11-12,15H,6-9H2,(H,14,16)/t11-,12-/m0/s1
• InChI Key： BOLLUGKKOBOJGH-RYUDHWBXSA-N
• SMILES： O[C@H]1CC[C@@H](C1)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 235.12084340g/mol
• Monoisotopic Mass: 235.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 58.6

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 415.1±44.0 °C at 760 mmHg
• Flash Point: 204.8±28.4 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

benzyl N-[trans-3-hydroxycyclopentyl]carbamate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on benzyl N-[trans-3-hydroxycyclopentyl]carbamate

Comprehensive Overview of Benzyl N-[trans-3-hydroxycyclopentyl]carbamate (CAS No. 167298-57-9)

Benzyl N-[trans-3-hydroxycyclopentyl]carbamate (CAS No. 167298-57-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This carbamate derivative is characterized by its unique trans-3-hydroxycyclopentyl moiety, which contributes to its stereochemical specificity and potential biological activity. Researchers are increasingly exploring its applications in drug discovery, particularly as a building block for peptide mimetics and enzyme inhibitors.

The compound's molecular structure features a benzyl group attached to a carbamate linkage, which is further connected to a hydroxylated cyclopentane ring. This structural arrangement enhances its solubility in organic solvents while maintaining stability under physiological conditions. Recent studies highlight its role in modulating protein-protein interactions, a hot topic in targeted therapy development for conditions like neurodegenerative diseases and cancer.

In the context of green chemistry, Benzyl N-[trans-3-hydroxycyclopentyl]carbamate has been investigated for its synthetic efficiency. Unlike traditional methods requiring harsh reagents, modern protocols employ catalytic asymmetric synthesis to achieve high enantiomeric purity—a critical factor for chiral drug development. This aligns with the pharmaceutical industry's push toward sustainable manufacturing, a frequently searched topic among chemists.

Analytical techniques such as HPLC and NMR spectroscopy are essential for quality control of this compound. Its chromatographic behavior (logP ~2.1) makes it suitable for reverse-phase separation methods, while its distinct proton chemical shifts (δ 4.8–5.2 ppm for the benzyl CH₂) facilitate structural verification. These properties are frequently queried in spectral databases by analytical chemists.

The compound's metabolic stability has become a focal point in ADME studies (Absorption, Distribution, Metabolism, Excretion). Preliminary data suggest that the carbamate group resists hydrolytic cleavage better than ester analogs, making it a promising scaffold for prodrug design. This addresses a common search query about improving oral bioavailability of small molecules.

From a commercial perspective, 167298-57-9 is classified as a high-value intermediate with prices reflecting its >98% purity grade. Suppliers often highlight its use in custom synthesis for clinical candidates, particularly in kinase inhibitor programs. The growing demand for chiral auxiliaries in asymmetric synthesis further drives its market relevance.

Recent patent analyses reveal innovative applications of this compound in bioconjugation chemistry. Its hydroxyl group serves as an anchor point for PEGylation—a technique trending in drug delivery system optimization. Such developments respond to frequent searches about half-life extension strategies for biologic drugs.

In computational chemistry, the cyclopentyl carbamate scaffold demonstrates favorable molecular docking scores with various therapeutic targets. Virtual screening studies leverage its 3D conformation to design novel allosteric modulators, a hot topic in AI-driven drug discovery forums. This intersects with frequent queries about structure-based drug design workflows.

Safety evaluations indicate that Benzyl N-[trans-3-hydroxycyclopentyl]carbamate requires standard laboratory precautions (gloves, ventilation) without extraordinary hazards—a key detail for EHS compliance documentation. This practical information addresses common workplace safety searches in chemical handling guidelines.

Looking ahead, the compound's versatility positions it as a valuable tool in fragment-based drug discovery. Its balanced lipophilicity profile (clogP 1.9) and hydrogen bonding capacity make it ideal for lead optimization—topics dominating recent medicinal chemistry publications and conference discussions.